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Compound of Interest

Compound Name: 5-Bromo-1,10-phenanthroline

Cat. No.: B1267314 Get Quote

An In-depth Technical Guide to 5-Bromo-1,10-phenanthroline (CAS: 40000-20-2)

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Bromo-1,10-phenanthroline is a halogenated derivative of 1,10-phenanthroline, a well-

known heterocyclic organic compound. Its rigid, planar structure and the presence of two

nitrogen atoms in a bidentate arrangement make it an exceptional chelating agent for a variety

of metal ions.[1][2][3] The introduction of a bromine atom at the 5-position modifies the

electronic properties and reactivity of the phenanthroline scaffold, opening avenues for novel

applications in coordination chemistry, materials science, and drug discovery.[2][3]

This technical guide provides a comprehensive overview of 5-Bromo-1,10-phenanthroline,

consolidating its chemical properties, synthesis protocols, and key applications. It is intended to

serve as a foundational resource for professionals utilizing this compound in advanced

research and development.

Physicochemical and Safety Data
The fundamental properties of 5-Bromo-1,10-phenanthroline are summarized below. Proper

safety precautions should be observed when handling this compound, as outlined in the safety

data table.
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Table 1: Physicochemical Properties
Property Value Reference(s)

CAS Number 40000-20-2 [4]

Molecular Formula C₁₂H₇BrN₂ [1][2]

Molecular Weight 259.11 g/mol [2][4]

Appearance
White to light yellow powder or

crystal
[2][3]

Melting Point 119 °C (lit.) [2][5][6]

Purity ≥ 97% (HPLC) [2]

Storage
Room temperature, in a dark,

dry, and sealed environment
[6]

IUPAC Name 5-bromo-1,10-phenanthroline

SMILES
BrC1=C2C(=C3C(=C1)C=CC=

N3)N=CC=C2
[1]

InChI Key
GWKGPQCKIBRXGW-

UHFFFAOYSA-N
[1]

Table 2: GHS Safety Information
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Category Information Reference(s)

Signal Word Warning

Pictogram GHS07 (Exclamation mark)

Hazard Statements

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

Precautionary Statements

P261: Avoid breathing dust.

P264: Wash hands thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301+P310: IF

SWALLOWED: Immediately

call a POISON

CENTER/doctor.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[7]

Handling

Handle in a well-ventilated

place. Wear suitable protective

clothing, gloves, and eye/face

protection.

[7][8]

Synthesis and Experimental Protocols
The synthesis of 5-Bromo-1,10-phenanthroline is critical for its application. Below is a

detailed protocol for its preparation and a representative protocol for its use in analytical

chemistry, a primary application area for phenanthroline-based ligands.
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Experimental Protocol: Synthesis of 5-Bromo-1,10-
phenanthroline
This protocol is a modification of the method described by Mlochowski, involving the direct

bromination of 1,10-phenanthroline.[5][6] The yield is sensitive to reaction temperature, time,

and the amount of bromine used.[5][6]

Materials:

1,10-phenanthroline (3.6 g, 20 mmol)

Oleum (15%, 12 mL)

Bromine (0.60 mL, 11.6 mmol)

Ammonium hydroxide (NH₄OH) for neutralization

Chloroform (CHCl₃) for extraction

Sodium sulfate (Na₂SO₄) for drying

Activated charcoal

Diethyl ether and Dichloromethane (CH₂Cl₂) for recrystallization

Heavy-walled glass reaction tube with a Teflon screw top

Procedure:

Place 3.6 g (20 mmol) of 1,10-phenanthroline into the heavy-walled glass reaction tube.

Cool the reaction vessel in an ice bath.

Carefully add 12 mL of oleum (15%) and 0.60 mL (11.6 mmol) of bromine to the tube.[5][6]

Seal the reaction tube securely.

Transfer the tube to a silicone oil bath and slowly raise the temperature to 135 °C.[5][6]
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Maintain the reaction at this temperature for 23 hours.[5][6]

After 23 hours, cool the reaction mixture to room temperature.

Carefully pour the cooled mixture over ice and neutralize with ammonium hydroxide.

Extract the product from the aqueous mixture using chloroform (CHCl₃).[5][6]

Combine the organic extracts and stir with activated charcoal to decolorize.

Dry the chloroform extract over anhydrous sodium sulfate (Na₂SO₄).[5][6]

Filter to remove the drying agent and charcoal.

Evaporate the solvent to obtain the crude product.

Recrystallize the solid from hot diethyl ether with a minimum amount of dichloromethane to

yield pure 5-Bromo-1,10-phenanthroline (Expected Yield: ~90%).[5][6]

Reactants

Reaction Workup & Purification Final Product

1,10-Phenanthroline

Mixing in Ice Bath,
then 135°C for 23hOleum (15%)

Bromine (Br₂)

Quench with Ice
& Neutralize (NH₄OH) Extract with CHCl₃ Dry with Na₂SO₄ Recrystallize 5-Bromo-1,10-phenanthroline
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Diagram 1: Synthesis workflow for 5-Bromo-1,10-phenanthroline.

Experimental Protocol: Spectrophotometric
Determination of Iron(II)
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This protocol demonstrates a primary application of the phenanthroline ligand family: the

colorimetric quantification of metal ions. The formation of a stable, colored complex with Fe(II)

allows for sensitive detection using UV-Vis spectrophotometry.[9][10]

Materials:

Standard iron solution (e.g., prepared from ferrous ammonium sulfate)

Hydroxylamine hydrochloride solution (reducing agent)

1,10-phenanthroline solution (complexing agent) - This can be adapted for 5-bromo-1,10-
phenanthroline to study its complexation properties.

Sodium acetate solution (buffer)

UV-Vis Spectrophotometer

Volumetric flasks and pipettes

Procedure:

Preparation of Calibration Standards: Prepare a series of standard iron solutions of known

concentrations (e.g., 1 to 5 ppm) by diluting a stock solution in 100-mL volumetric flasks.

Prepare a "blank" flask containing only deionized water.

Reduction of Iron: To each standard flask, the blank, and the flask containing the unknown

sample, add 1 mL of hydroxylamine hydrochloride solution. This reduces any Fe(III) to Fe(II).

[11]

Complex Formation: Add 10 mL of the 1,10-phenanthroline solution to each flask. The

characteristic orange-red [Fe(phen)₃]²⁺ complex will form.[10]

Buffering: Add 8 mL of sodium acetate solution to each flask to buffer the pH to a range

where the complex is stable (pH 3-9).[11]

Dilution: Dilute each flask to the 100 mL mark with deionized water and mix thoroughly. Allow

10-15 minutes for the color to fully develop.
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Spectrophotometric Measurement:

Set the spectrophotometer to the wavelength of maximum absorbance (λ_max) for the

complex, which is approximately 508 nm for [Fe(phen)₃]²⁺.[10]

Use the "blank" solution to zero the instrument.

Measure the absorbance of each standard and the unknown sample.

Data Analysis: Plot a calibration curve of Absorbance vs. Iron Concentration for the

standards. Use the linear regression equation of the curve to determine the iron

concentration in the unknown sample based on its measured absorbance.
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Diagram 2: Workflow for spectrophotometric metal ion determination.
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Applications in Research and Development
5-Bromo-1,10-phenanthroline is a versatile building block with applications spanning multiple

scientific disciplines.

Coordination Chemistry: It serves as a bidentate ligand, forming stable complexes with

various transition metals.[2][3] These complexes are crucial in the development of new

catalysts and materials. The bromine substituent can be used to tune the electronic and

steric properties of the resulting metal complexes.

Analytical Chemistry: As a derivative of 1,10-phenanthroline, it is employed as a

chromogenic reagent and chelating agent for the detection and quantification of metal ions.

[2][3][12] Its ability to form colored complexes is the basis for many spectrophotometric

methods.[9]

Materials Science: The compound and its metal complexes are utilized in the synthesis of

advanced materials.[2][3] This includes applications as components of organic light-emitting

diodes (OLEDs) and photovoltaic devices, where they can enhance electronic properties and

device stability.[2][3]

Drug Development: The 1,10-phenanthroline scaffold is of significant interest in medicinal

chemistry.[13][14] Metal complexes of phenanthroline derivatives have demonstrated

potential as therapeutic agents, exhibiting anticancer and antibacterial activities.[13][15] The

mechanism often involves the complex intercalating with DNA and inducing cleavage, either

through oxidative damage or inhibition of enzymes like topoisomerase.[14][15] 5-Bromo-
1,10-phenanthroline serves as a key intermediate for creating novel metal-based drugs with

potentially enhanced efficacy or novel mechanisms of action.[2][3]
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Diagram 3: General mechanism of action for phenanthroline-based anticancer drugs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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